1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol

• IUPAC Name: 1-[(1-methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol
• InChI: InChI=1S/C14H19N3O/c1-14(18,13-6-4-3-5-7-13)11-15-8-12-9-16-17(2)10-12/h3-7,9-10,15,18H,8,11H2,1-2H3
• InChI Key: MPULJIPOUOTBCW-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CN(N=C1)C)(C2=CC=CC=C2)O
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as MPMP and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, pain, and fever. By inhibiting COX-2 activity, 1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol has been reported to have various biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in inflammation, pain, and fever. Additionally, it has been reported to have antioxidant properties, which may protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol in lab experiments is its high yield in the synthesis process. Additionally, it has been reported to have anti-inflammatory, analgesic, and antipyretic properties, which make it useful in the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol in scientific research. One direction is the development of new drugs for the treatment of various diseases, such as inflammation, pain, and fever. Additionally, further research is needed to understand the mechanism of action of this compound and its potential toxicity. Furthermore, there is potential for the use of this compound as a ligand in the development of new metal complexes for various applications.
Conclusion:
In conclusion, 1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol is a synthetic compound that has potential applications in scientific research. It has been synthesized using various methods and has been reported to have anti-inflammatory, analgesic, and antipyretic properties. Additionally, it has been used as a ligand in the development of new metal complexes. However, further research is needed to understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol can be synthesized using different methods. One of the methods involves the reaction of 1-methyl-4-pyrazolecarboxaldehyde with N-benzyl-N-methylamine in the presence of sodium triacetoxyborohydride. Another method involves the reaction of 1-methyl-4-pyrazolecarboxaldehyde with N-benzyl-N-methylamine in the presence of boron trifluoride etherate. The yield of the reaction using these methods is usually high.

Scientific Research Applications

1-[(1-Methylpyrazol-4-yl)methylamino]-2-phenylpropan-2-ol has potential applications in scientific research. This compound has been used in the development of new drugs for the treatment of various diseases. It has been reported to have anti-inflammatory, analgesic, and antipyretic properties. Additionally, it has been used as a ligand in the development of new metal complexes for various applications.